N-[1-(2-pyrimidinyl)-3-piperidinyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-(1-pyrimidin-2-ylpiperidin-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H18N4O2/c23-17(16-11-13-5-1-2-7-15(13)24-16)21-14-6-3-10-22(12-14)18-19-8-4-9-20-18/h1-2,4-5,7-9,11,14H,3,6,10,12H2,(H,21,23)
• InChI Key: AYYPAIIIFAVNEL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CC=N2)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-[1-(2-pyrimidinyl)-3-piperidinyl]-1-benzofuran-2-carboxamide is a chemical compound that has been extensively studied for its scientific research applications. It is commonly referred to as PNU-282987 and is a selective agonist for α7 nicotinic acetylcholine receptors. This compound has been shown to have potential therapeutic effects for a variety of neurological and psychiatric disorders.

Mechanism of Action

PNU-282987 acts as a selective agonist for α7 nicotinic acetylcholine receptors. These receptors are involved in a variety of physiological processes, including learning and memory, attention, and sensory processing. Activation of these receptors by PNU-282987 has been shown to improve cognitive function and reduce inflammation in the brain.
Biochemical and Physiological Effects:
PNU-282987 has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to increase the release of acetylcholine in the brain, which is important for cognitive function. Additionally, it has been shown to reduce inflammation in the brain, which is thought to be involved in the development of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PNU-282987 in lab experiments is its selectivity for α7 nicotinic acetylcholine receptors. This allows researchers to specifically target these receptors and study their effects on various physiological processes. However, one limitation of using PNU-282987 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on PNU-282987. One area of interest is its potential therapeutic effects for Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of PNU-282987 and its potential therapeutic effects for a variety of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of PNU-282987 involves several steps, starting with the reaction of 2-aminopyrimidine with 3-chloropiperidine. The resulting product is then reacted with 2-bromo-1-benzofuran to form the final compound. This synthesis method has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

PNU-282987 has been extensively studied for its potential therapeutic effects on a variety of neurological and psychiatric disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, it has been shown to have potential therapeutic effects for depression and anxiety disorders.